![molecular formula C9H10N2O B084183 5-Methoxy-1-methyl-1H-benzo[d]imidazole CAS No. 10394-39-5](/img/structure/B84183.png)
5-Methoxy-1-methyl-1H-benzo[d]imidazole
Cat. No. B084183
M. Wt: 162.19 g/mol
InChI Key: HQACNRVQEIYCKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][N:17]([CH3:18])[CH:19]=[O:20].[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([n:7][cH:8][nH:9]2)[cH:10][cH:11]1.[H-:12].[I:14][CH3:15].[Na+:13]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([n:7]([CH3:15])[cH:8][n:9]2)[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc2nc[nH]c2c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccc2c(c1)ncn2C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
